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Compound of Interest

Compound Name: 5-Formyl-2-hydroxybenzonitrile

Cat. No.: B068084

Essential Safety and Handling Guide for 5-
Formyl-2-hydroxybenzonitrile

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 5-Formyl-2-hydroxybenzonitrile, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
laboratory safety and minimizing risks associated with this chemical compound.

Hazard Summary

5-Formyl-2-hydroxybenzonitrile is classified as harmful if swallowed, inhaled, or in contact
with skin[1]. It can cause skin, eye, and respiratory irritation[2]. Therefore, strict adherence to
personal protective equipment (PPE) guidelines and handling protocols is mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the required protective gear.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses complying with
OSHA's 29 CFR 1910.133 or
European Standard EN166[2]
[3]. A face shield is
recommended where

splashing is a risk.

Protects against splashes and
dust, preventing eye irritation
or serious damage[4]. An
eyewash station should be

readily available[1].

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile rubber)[1]
[4].

Prevents skin contact, as the
substance is harmful and can

cause irritation[1].

Body Protection

A lab coat or chemical-

resistant coveralls[5][6].

Protects against contamination
of personal clothing and
skin[1]. Contaminated clothing
should be removed and

washed before reuse[2].

Respiratory

Use in a well-ventilated area or
under a chemical fume hood is
required[1][2]. If dust formation
is likely or ventilation is
inadequate, a NIOSH/MSHA
approved respirator with a
particle filter is necessary[1][2].
A self-contained breathing
apparatus (SCBA) should be

available for emergencies[1].

Prevents inhalation of harmful
dust or vapors, which can
cause respiratory tract

irritation[1].

Experimental Protocol: Safe Handling and Disposal

1. Engineering Controls and Preparation:

e Ventilation: Always handle 5-Formyl-2-hydroxybenzonitrile in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure[1][2].

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21535&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://chemm.hhs.gov/ppe.htm
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.benchchem.com/product/b068084?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR61136_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency Equipment: Ensure that a safety shower and an eyewash station are in close
proximity to the workstation and are in good working order[2][7].

Personal Preparation: Before handling, wash hands thoroughly. Do not eat, drink, or smoke
in the designated handling area[2][3].

. Handling the Chemical:
Donning PPE: Put on all required PPE as specified in the table above.

Avoiding Dust: Handle the solid material carefully to avoid the formation and spread of
dust[1][7].

Direct Contact: Avoid all direct contact with the substance[1]. Do not get it in your eyes, on
your skin, or on your clothing[2][8].

Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-
ventilated area, away from heat and strong oxidizing agents or acids[1]. For long-term
stability, storage under Argon at 2-8 °C is recommended[1].

. Accidental Exposure and Spills:

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, making
sure to rinse under the eyelids[2][8]. Seek immediate medical attention[1].

Skin Contact: Remove all contaminated clothing and footwear. Immediately drench the
affected skin with running water for at least 10-15 minutes[1][2]. Consult a doctor if irritation
persists[1].

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention[2][8].

Ingestion: Wash out the mouth with water. Do not induce vomiting. Give half a liter of water
to drink if the person is conscious[1]. Call a physician or poison control center[2].

Spill Cleanup: For spills, evacuate the area. Wearing full PPE, sweep up the solid material,
avoiding dust generation, and place it into a suitable, labeled container for disposal[2][7].
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4. Disposal Plan:

o Waste Container: Transfer any waste material into a closable, clearly labeled salvage
container[1].

o Regulations: Dispose of the chemical waste and any contaminated packaging in accordance
with all applicable federal, state, and local environmental regulations[1]. Do not mix with
other waste. This is considered special waste and should not be discharged into drains or

rivers[1].

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 5-Formyl-2-
hydroxybenzonitrile.
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Caption: Safe handling workflow for 5-Formyl-2-hydroxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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